Cas no 2228364-72-3 (tert-butyl N-1-(5-methoxy-2-nitrophenyl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(5-methoxy-2-nitrophenyl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2228364-72-3
• MF: C₁₅H₂₀N₂O₆
• MW: 324.329104423523
• CID: 6541381
• PubChem ID: 165620904
• Update Time: 2025-07-22

tert-butyl N-1-(5-methoxy-2-nitrophenyl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(5-methoxy-2-nitrophenyl)-2-oxoethyl-N-methylcarbamate
• EN300-1889773
• 2228364-72-3
• tert-butyl N-[1-(5-methoxy-2-nitrophenyl)-2-oxoethyl]-N-methylcarbamate

• Inchi： 1S/C15H20N2O6/c1-15(2,3)23-14(19)16(4)13(9-18)11-8-10(22-5)6-7-12(11)17(20)21/h6-9,13H,1-5H3
• InChI Key： OAQUKNWZEXACOT-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)C1C=C(C=CC=1[N+](=O)[O-])OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 324.13213636g/mol
• Monoisotopic Mass: 324.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 102Ų

Additional information on tert-butyl N-1-(5-methoxy-2-nitrophenyl)-2-oxoethyl-N-methylcarbamate

Introduction to Tert-butyl N-1-(5-methoxy-2-nitrophenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228364-72-3)

Tert-butyl N-1-(5-methoxy-2-nitrophenyl)-2-oxoethyl-N-methylcarbamate, identified by its CAS number 2228364-72-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development, agrochemicals, and material science. The structural features of this molecule, particularly its tert-butyl substituent and the presence of a 5-methoxy-2-nitrophenyl moiety, contribute to its unique chemical properties and potential biological activities.

The N-1-(5-methoxy-2-nitrophenyl)-2-oxoethyl-N-methylcarbamate moiety is a key functional group that influences the reactivity and interaction of the compound with biological targets. The nitro group in the phenyl ring introduces a region of high electron density, which can participate in hydrogen bonding or electrostatic interactions, while the methoxy group provides additional solubility and metabolic stability. These features make the compound a promising candidate for further investigation in drug discovery programs.

In recent years, there has been growing interest in carbamate-based compounds due to their ability to modulate various biological pathways. For instance, carbamates have been explored as intermediates in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The tert-butyl group in this compound enhances its lipophilicity, facilitating better membrane permeability and improving bioavailability—a crucial factor in drug design.

One of the most compelling aspects of Tert-butyl N-1-(5-methoxy-2-nitrophenyl)-2-oxoethyl-N-methylcarbamate is its potential as a scaffold for developing novel therapeutic agents. Researchers have been investigating its derivatives for their ability to interact with enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and infectious diseases. The nitro group's redox-active nature allows for the possibility of designing prodrugs that can be activated within specific cellular compartments, enhancing targeted therapy.

The synthesis of this compound involves multi-step organic reactions, including condensation reactions between carbamic acid derivatives and appropriate aldehydes or ketones. The use of tert-butyl protecting groups ensures stability during synthetic transformations while allowing for selective deprotection under controlled conditions. This synthetic strategy aligns with modern pharmaceutical manufacturing practices, emphasizing efficiency and scalability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Tert-butyl N-1-(5-methoxy-2-nitrophenyl)-2-oxoethyl-N-methylcarbamate with greater accuracy. Molecular docking studies have revealed potential binding interactions with enzymes such as cytochrome P450 monooxygenases and esterases, which are involved in drug metabolism. These insights have guided the design of more potent analogs with improved pharmacokinetic profiles.

The pharmaceutical industry continues to leverage innovative technologies to optimize the therapeutic potential of carbamate compounds. High-throughput screening (HTS) methods have been employed to identify derivatives with enhanced efficacy against disease-causing targets. Additionally, biocatalytic approaches have been explored to streamline the synthesis of complex carbamate structures, reducing costs and environmental impact.

The role of 5-methoxy-2-nitrophenyl groups in influencing the pharmacological properties of Tert-butyl N-1-(5-methoxy-2-nitrophenyl)-2-oxoethyl-N-methylcarbamate cannot be overstated. This moiety has been shown to enhance binding affinity to certain protein targets by participating in π-stacking interactions or hydrophobic effects. Such interactions are critical for designing drugs that exhibit high selectivity and low toxicity.

In conclusion, Tert-butyl N-1-(5-methoxy-2-nitrophenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228364-72-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable tool for developing novel therapeutics. As research progresses, further exploration of this compound and its derivatives will likely uncover new opportunities for treating a wide range of diseases.